Cas no 713530-62-2 (1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-nitro-)

• Product Name: 1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-nitro-
• CAS No: 713530-62-2
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 1749527
• PubChem ID: 69135260
• Update Time: 2025-04-21

1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-nitro-
• 6-bromo-1,2-dimethyl-4-nitro-1H-benzimidazole
• VTQGIEDIUUANSL-UHFFFAOYSA-N
• SCHEMBL4664889
• 713530-62-2
• DB-124198

• Inchi： 1S/C9H8BrN3O2/c1-5-11-9-7(12(5)2)3-6(10)4-8(9)13(14)15/h3-4H,1-2H3
• InChI Key： VTQGIEDIUUANSL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)N(C)C(C)=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.98004
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles